N'-(5-Chloro-4-methyl-1,3-benzothiazol-2-yl)ethane-1,2-diamine;dihydrochloride
Description
“N’-(5-Chloro-4-methyl-1,3-benzothiazol-2-yl)ethane-1,2-diamine;dihydrochloride” is a compound with the CAS Number: 1105188-47-3 . It has a molecular weight of 269.8 and is a solid in physical form .
Synthesis Analysis
The synthesis of benzothiazole derivatives, which this compound is a part of, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The InChI code for the compound is 1S/C12H16ClN3S/c1-8-9(13)4-5-10-11(8)15-12(17-10)14-6-7-16(2)3/h4-5H,6-7H2,1-3H3, (H,14,15) .Physical And Chemical Properties Analysis
The compound is a solid in physical form . It has a molecular weight of 269.8 . The InChI code for the compound is 1S/C12H16ClN3S/c1-8-9(13)4-5-10-11(8)15-12(17-10)14-6-7-16(2)3/h4-5H,6-7H2,1-3H3, (H,14,15) .Scientific Research Applications
Quantum Technologies
Quantum science has revolutionized our understanding of the microscopic world. As we celebrate the International Year of Quantum Science and Technology, it’s essential to recognize the contributions of quantum mechanics to technological progress . EN300-7432926’s unique properties may find applications in quantum computing, quantum state sensors, and time synchronization protocols. Researchers are exploring how to control individual quantum systems, such as single atoms or ions, to enable powerful quantum devices.
Operations Research (OR)
EN300-7432926’s properties could be harnessed in operations research (OR), a discipline that improves decision-making using analytical methods. OR applies mathematical techniques to optimize complex systems, such as supply chains, transportation networks, and resource allocation. The compound’s characteristics might enhance optimization algorithms or contribute to solving real-world problems .
Wearable Electronics and Smart Clothing
AmaZinc, a start-up, is developing highly flexible and safe zinc-based batteries for wearable electronics and smart clothing. EN300-7432926 could play a role in these energy storage systems, providing uninterrupted power supply (UPS) for wearables. Its stability and safety profile make it an attractive candidate for next-generation wearable devices .
Medicinal Chemistry
While not as common as the other applications, EN300-7432926’s chemical structure suggests potential in medicinal chemistry. Researchers may investigate its interactions with biological targets, exploring its pharmacological properties. However, further studies are needed to understand its potential therapeutic applications.
CERN welcomes International Year of Quantum Science and Technology Operations research - Wikipedia AmaZinc - Transforming Scientific Achievements and Providing a Power Solution for Wearable Electronics
properties
IUPAC Name |
N'-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)ethane-1,2-diamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN3S.2ClH/c1-6-7(11)2-3-8-9(6)14-10(15-8)13-5-4-12;;/h2-3H,4-5,12H2,1H3,(H,13,14);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSOIDHHGOCLVFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1N=C(S2)NCCN)Cl.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14Cl3N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(5-Chloro-4-methyl-1,3-benzothiazol-2-yl)ethane-1,2-diamine;dihydrochloride | |
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